![molecular formula C20H24N6O2 B4511113 N-benzyl-N-methyl-3-[3-(4-morpholinyl)-3-oxopropyl][1,2,4]triazolo[4,3-b]pyridazin-6-amine](/img/structure/B4511113.png)
N-benzyl-N-methyl-3-[3-(4-morpholinyl)-3-oxopropyl][1,2,4]triazolo[4,3-b]pyridazin-6-amine
Description
The compound of interest is part of a broader class of chemicals known for their heterocyclic structures, which are significant in medicinal chemistry and materials science due to their unique physical, chemical, and biological properties.
Synthesis Analysis
The synthesis of related heterocyclic compounds typically involves multi-step reactions with specific reagents to achieve the desired structures. For example, 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, a compound with a somewhat similar structure, was synthesized through reactions involving carbon disulfide and benzyl bromide in a water/pyridine mixture or methanolic ammonia water, showcasing the complexity of these syntheses (Hwang et al., 2006).
Molecular Structure Analysis
Detailed analysis of molecular structures is achieved through techniques like X-ray crystallography, which reveals the crystalline forms and intermolecular interactions such as hydrogen bonding and pi-pi stacking. This information is crucial for understanding the stability and reactivity of the compound (Hwang et al., 2006).
properties
IUPAC Name |
3-[6-[benzyl(methyl)amino]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-morpholin-4-ylpropan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2/c1-24(15-16-5-3-2-4-6-16)19-8-7-17-21-22-18(26(17)23-19)9-10-20(27)25-11-13-28-14-12-25/h2-8H,9-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHCMBMFULXLJSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=NN3C(=NN=C3CCC(=O)N4CCOCC4)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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